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Compound of Interest

Compound Name: 2-Methoxy-5-nitrobenzotrifluoride

Cat. No.: B1294411

In-Depth Technical Guide: 2-Methoxy-5-
hitrobenzotrifluoride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core physicochemical properties of 2-Methoxy-5-
nitrobenzotrifluoride, a fluorinated building block relevant in various research and
development applications. The data is presented for easy reference and integration into
experimental and developmental workflows.

Core Physicochemical Data

The fundamental molecular properties of 2-Methoxy-5-nitrobenzotrifluoride have been
compiled and are presented in the table below. This data is essential for stoichiometric
calculations, analytical method development, and material characterization.

Identifier Value

Molecular Formula C8H6F3NO3[1][2][3]
Molecular Weight 221.13 g/mol [1][3]1[4]
CAS Number 654-76-2[1][2]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1294411?utm_src=pdf-interest
https://www.benchchem.com/product/b1294411?utm_src=pdf-body
https://www.benchchem.com/product/b1294411?utm_src=pdf-body
https://www.benchchem.com/product/b1294411?utm_src=pdf-body
https://www.calpaclab.com/2-methoxy-5-nitrobenzotrifluoride-min-98-100-grams/ala-m120179-100g
https://webbook.nist.gov/cgi/cbook.cgi?ID=C654762&Units=SI
https://www.chemeo.com/cid/47-415-9/2-Methoxy-5-nitrobenzotrifluoride
https://www.calpaclab.com/2-methoxy-5-nitrobenzotrifluoride-min-98-100-grams/ala-m120179-100g
https://www.chemeo.com/cid/47-415-9/2-Methoxy-5-nitrobenzotrifluoride
https://www.boulingchem.com/products/fluoride/2-methoxy-5-nitrobenzotrifluoride.html
https://www.calpaclab.com/2-methoxy-5-nitrobenzotrifluoride-min-98-100-grams/ala-m120179-100g
https://webbook.nist.gov/cgi/cbook.cgi?ID=C654762&Units=SI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294411?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Structure and Nomenclature

2-Methoxy-5-nitrobenzotrifluoride is an aromatic organic compound. Its structure consists of
a benzene ring substituted with a methoxy group (-OCH3), a nitro group (-NO2), and a
trifluoromethyl group (-CF3).

Synonyms:
 4-Nitro-2-(trifluoromethyl)anisole[1][2][3]

¢ 5-Nitro-2-methoxybenzotrifluoride[2][3]

¢ Benzene, 1-methoxy-4-nitro-2-(trifluoromethyl)-[2][3]

Logical Relationship of Chemical Properties

The following diagram illustrates the relationship between the fundamental properties of the
molecule, which are essential for its identification and use in experimental settings.
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Figure 1: Core Properties of 2-Methoxy-5-nitrobenzotrifluoride

Click to download full resolution via product page

Caption: Relationship between molecular formula, molecular weight, and CAS number.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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